Cas no 105888-65-1 (Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate)

• Product Name: Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate
• CAS No: 105888-65-1
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 5310483
• PubChem ID: 101788747
• Update Time: 2025-10-19

Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-yl α-methyl-4-(2-methylpropyl)benzeneacetate
• 2-(4-Isobutylphenyl)propanoic acid propargyl ester
• 105888-65-1
• prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate
• AKOS040707814
• alpha-methyl-4-(2-methylpropyl) benzeneacetic acid-2-propynylester
• F6617-4255
• Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate

• Inchi： 1S/C16H20O2/c1-5-10-18-16(17)13(4)15-8-6-14(7-9-15)11-12(2)3/h1,6-9,12-13H,10-11H2,2-4H3
• InChI Key： RLYTVTAGVDZFEM-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.007±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.6±22.0 °C(Predicted)

Additional information on Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate

Research Briefing on Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate (CAS: 105888-65-1)

Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate (CAS: 105888-65-1) is a synthetic compound of growing interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has recently been investigated for its potential biological activities and applications in drug development. The compound's molecular structure, combining a propynyl group with a substituted phenylpropanoate moiety, suggests possible interactions with biological targets, making it a subject of ongoing research.

Recent studies have focused on the synthesis and characterization of Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate, with particular attention to its physicochemical properties and stability under various conditions. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to ensure the purity and structural integrity of the compound. These efforts are crucial for establishing reliable benchmarks for subsequent biological evaluations.

In pharmacological research, preliminary investigations have explored the compound's potential as a modulator of specific enzymatic pathways. The presence of the propynyl group has been hypothesized to confer reactivity that could be leveraged in targeted drug design. Recent in vitro studies have examined its effects on inflammatory mediators, with some promising results indicating selective inhibition of key pro-inflammatory cytokines. However, these findings require further validation through comprehensive in vivo studies.

The compound's mechanism of action remains an active area of investigation. Molecular docking simulations have suggested potential interactions with certain protein targets involved in metabolic regulation. These computational studies, combined with structure-activity relationship (SAR) analyses, are guiding the optimization of derivatives with improved potency and selectivity. Researchers are particularly interested in how structural modifications might enhance the compound's bioavailability and therapeutic index.

From a drug development perspective, Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate represents an interesting lead compound. Current research is addressing challenges related to its pharmacokinetic properties, including absorption and metabolic stability. Recent formulation studies have explored various delivery systems to improve its solubility and tissue distribution. These efforts are critical for translating the compound's potential into viable therapeutic applications.

In the broader context of chemical biology, this compound serves as a valuable tool for probing biological systems. Its unique chemical features make it suitable for click chemistry applications, enabling researchers to study biomolecular interactions with high precision. Recent methodological advances have demonstrated its utility in protein labeling and cellular imaging studies, expanding its potential beyond traditional pharmaceutical applications.

As research progresses, safety evaluations of Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate are becoming increasingly important. Preliminary toxicological assessments have been conducted to establish baseline safety profiles, with current studies focusing on dose-dependent effects and long-term exposure outcomes. These investigations are essential for determining the compound's therapeutic window and potential clinical applicability.

The intellectual property landscape surrounding this compound is also evolving, with recent patent applications highlighting novel synthetic routes and potential therapeutic uses. This commercial interest underscores the compound's perceived value in the pharmaceutical industry and suggests possible future development pathways.

In conclusion, Prop-2-yn-1-yl 2-[4-(2-methylpropyl)phenyl]propanoate (CAS: 105888-65-1) represents an intriguing subject of contemporary research at the intersection of chemistry and biology. While significant progress has been made in understanding its basic properties and potential applications, numerous questions remain regarding its precise mechanisms and therapeutic potential. Ongoing and future studies will undoubtedly provide deeper insights into this compound's role in advancing both scientific knowledge and medical applications.